N-[2-(4-hydroxy-3-methoxyphenyl)ethyl]formamide

• CAS No.: 282721-32-8
• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: N-[2-(4-hydroxy-3-methoxyphenyl)ethyl]formamide
• InChI: InChI=1S/C10H13NO3/c1-14-10-6-8(2-3-9(10)13)4-5-11-7-12/h2-3,6-7,13H,4-5H2,1H3,(H,11,12)
• InChI Key: VLUDIKIXDYJLGG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CCNC=O)O

Description

N-[2-(4-hydroxy-3-methoxyphenyl)ethyl]formamide is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Formic acid (230 g, 5.0 mol) is added dropwise to acetic anhydride (383 g, 3.75 mol) at 0° C. This mixture is stirred for 2 hours at +55° C. and subsequently cooled again to 0° C. Tetrahydrofuran (500 ml) is added at this temperature followed by 4-(2-amino-ethyl)-2-methoxyphenol hydrochloride (50 g, 0.25 mol). The resulting white suspension is stirred for 18 hours at +75° C., changing into a yellow solution. The reaction mixture is evaporated and the residue is submitted to flash-chromatography to yield N-[2-(4-hydroxy-3-methoxy-phenyl)-ethyl]-formamide.